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Compound of Interest

Compound Name: Copper(ll) 2-ethylhexanoate

Cat. No.: B094242

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for Copper(ll) 2-ethylhexanoate, including detailed personal
protective equipment (PPE) protocols, emergency first aid measures, and step-by-step plans
for handling and disposal.

Chemical Identifier:
o Name: Copper(ll) 2-ethylhexanoate
e CAS Number: 149-11-1

e Molecular Formula: C16H30Cu0O4

Hazard Identification and Personal Protective
Equipment (PPE)

Copper(ll) 2-ethylhexanoate is classified as a substance that causes skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[2] Chronic exposure to copper
compounds can lead to health issues.[1] Therefore, strict adherence to PPE guidelines is
mandatory.

Summary of Required Personal Protective Equipment
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PPE Category Specification Protection Against
) Neoprene or nitrile rubber ) o
Hand Protection Skin contact and irritation.[1]
gloves.[1]

Chemical safety goggles.[1][3]
Eye Protection Contact lenses should not be Serious eye irritation.[1]

worn.[1]

Wear suitable protective
Body Protection clothing to prevent skin Skin contact.

exposure.[3]

NIOSH-certified dust and mist
Resnirat (orange cartridge) respirator Inhalation of dust and potential
espirator
P Y where exposure through respiratory irritation.[1][2]

inhalation may occur.[1]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk and maintain the
chemical's integrity.

Handling Protocol:

e Ventilation: Use only in a well-ventilated area, preferably with local exhaust or general room
ventilation.[1][3]

¢ Avoid Contact: Avoid all unnecessary exposure.[1] Do not get in eyes, on skin, or on clothing.

[3]
¢ Dust Minimization: Avoid generating dusty conditions.[3]

o Personal Hygiene: Wash hands and other exposed areas with mild soap and water before
eating, drinking, or smoking and when leaving work.[1] Contaminated work clothing should
not be allowed out of the workplace and should be washed before reuse.[1][3]

Storage Protocol:
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o Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as oxidizing agents.[3]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are crucial for
safety and environmental protection.

First Aid Measures

Exposure Route First Aid Protocol

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If feeling

Inhalation ) ) ]
unwell, seek medical advice.[1] If not breathing,
give artificial respiration.[2][3][4]

Wash with plenty of soap and water.[1] Remove

Skin Contact contaminated clothing and shoes.[1][3] If skin

irritation occurs, get medical advice/attention.[1]

Immediately flush eyes thoroughly with water for
at least 15 minutes.[1][3] Remove contact

Eye Contact . )
lenses, if present and easy to do. Continue

rinsing. Get medical advice/attention.[1]

Do NOT induce vomiting. If conscious and alert,
) rinse mouth and drink 2-4 cupfuls of milk or
Ingestion ] ]
water.[3] Never give anything by mouth to an

unconscious person. Get medical aid.[1][3]

Spill and Disposal Plan:

o Spill Containment: Evacuate unnecessary personnel.[1] Equip the cleanup crew with proper
protection.[1]

o Cleanup: Vacuum or sweep up the material and place it into a suitable, labeled disposal
container.[3] Avoid generating dust.[3]
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e Environmental Protection: Prevent entry to sewers and public waters.[1] This substance may
be hazardous to the environment.[1]

» Disposal: Dispose of the waste material at a licensed site.[1] Waste is classified as
hazardous and must be disposed of in accordance with local, regional, and national
regulations.[2][5] Do not dispose of it with other waste.[5]

Workflow for Chemical Spill

Chemical Spill Occurs Immediate Response Cleanup and Decontamination ‘Waste Disposal

Spill Detected H-| Evacuate Area }——| D""AS'F’,'S""B‘Q H Ensure Ventilation |-—-

Collect with

CepiagSeil Absorbent/Sweep Up

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094242#personal-protective-equipment-for-handling-
copper-ii-2-ethylhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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